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Compound of Interest

Compound Name: Cyclizine-d3

Cat. No.: B13444242

Cyclizine-d3: A Technical Safety Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Cyclizine-d3.
The information presented is primarily based on the safety data sheets (SDS) for the closely
related compound, Cyclizine Hydrochloride. Due to the nature of isotopic labeling, the
toxicological and safety profiles of Cyclizine-d3 are expected to be nearly identical to its non-
deuterated counterpart.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of Cyclizine. It is
important to note that some data points are not determined in the available safety data sheets.
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Property Value

Chemical Formula CisH19D3N:2

Molecular Weight 269.40 g/mol

Appearance White powder

Odor Odorless

Melting Point 295-297 °C

Solubility Soluble in .DMSO, methe.mol, chloroform,
alcohol. Slightly soluble in water.

Flash Point Not applicable

Vapor Pressure

Not applicable

Density

Not determined

Toxicological Data

Cyclizine is classified as toxic if swallowed, in contact with skin, and fatal if inhaled.[1][2] It is

also suspected of damaging fertility or the unborn child.[1][2][3]

Toxicity Metric Value Species
Oral LD50 165 mg/kg Mouse[2][3]
Intraperitoneal LD50 58 mg/kg Mouse[2][3]
Oral Reproductive 225 mg/kg Rat[3]

Experimental Protocols:

Detailed experimental protocols for the determination of the LD50 and reproductive toxicity

values are not provided in the reviewed safety data sheets. These studies are typically

conducted according to standardized guidelines from organizations such as the Organisation

for Economic Co-operation and Development (OECD). For example, acute oral toxicity is often

assessed using OECD Test Guideline 423 (Acute Oral toxicity — Acute Toxic Class Method).
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These protocols generally involve the administration of the substance to animals at various
dose levels, followed by a period of observation for signs of toxicity and mortality. The LD50,
the dose lethal to 50% of the test population, is then calculated.

Hazard Identification and Classification

Cyclizine-d3 is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS). The following diagram illustrates its hazard classification.

GHS Hazard Classification

///

e Vs i

Acute Toxicity, Inhalation Reproductive Toxicity Specific Target Organ Toxicity (Single Exposure) | | Hazardous to the Aquatic Environment (Chronic)
3) (Category 1) (Category 2) (Category 3) (Category 2)
H301: Toxic if swallowed | | H311: Toxic in contact with skin H330: Fatal if inhaled H361: Suspected of damaging fertlity or the unborn child H336: May cause drowsiness or dizziness H411: Toxic to aquatic life with long lasting effects

Acute Toxicity, Oral Acute Toxi

(Category 3) (Cate

Click to download full resolution via product page

Caption: GHS Hazard Classification for Cyclizine-d3.

First Aid Measures

In case of exposure to Cyclizine-d3, the following first aid measures should be taken.
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Move to fresh air
Provide artificial respiration if not breathing.

Immediately wash with plenty of soap and water.
Remove contaminated clothing.

Rinse with plenty of water for several minutes.

Seek medical advice.

IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.,
Do NOT induce vomiting.
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Select Appropriate
PPE

Handle Cyclizine-d3

Dispose of Waste
(Follow Regulations)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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